Cas no 811802-80-9 (1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-
• CAS No: 811802-80-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 715312
• Update Time: 2024-02-04

1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-
• 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-(9CI)
• 1,4-Benzodioxin-5-carboxaldehyde, 6-ethoxy-2,3-dihydro-

• Inchi： 1S/C11H12O4/c1-2-13-9-3-4-10-11(8(9)7-12)15-6-5-14-10/h3-4,7H,2,5-6H2,1H3
• InChI Key： BIDQGNQJEKOORV-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC)C(C=O)=C2OCC1

Computed Properties

• Exact Mass: 208.074
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• PSA: 44.76000
• LogP: 1.66900